1-[(Benzenesulfonyl)sulfinyl]-2-methoxynaphthalene

• IUPAC Name: 1-(benzenesulfonylsulfinyl)-2-methoxynaphthalene
• InChI: InChI=1S/C17H14O4S2/c1-21-16-12-11-13-7-5-6-10-15(13)17(16)22(18)23(19,20)14-8-3-2-4-9-14/h2-12H,1H3
• InChI Key: JLLCOTGFJHYPRE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=CC=CC=C2C=C1)S(=O)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H14O4S2
• Molecular Weight: 346.4 g/mol
• CAS No.: 1296346-83-2

Description

1-[(Benzenesulfonyl)sulfinyl]-2-methoxynaphthalene is a useful research compound. Its molecular formula is C17H14O4S2 and its molecular weight is 346.42. The purity is usually 95%.
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Scientific Research Applications

Chelation-assisted Nucleophilic Aromatic Substitution

1-[(Benzenesulfonyl)sulfinyl]-2-methoxynaphthalene has been studied in the context of chelation-assisted nucleophilic aromatic substitution reactions. Research has shown that methoxynaphthalenes with sulfonyl substituents can undergo displacement of the methoxy group in the presence of Grignard reagents. This process involves a conjugate addition-elimination mechanism and has been explored for its activating ability by comparing different sulfonyl groups (Hattori, Suzuki, Tomita, Takeda, & Miyano, 1997).

Synthesis of Sulfonyl Chlorides

The compound has also been implicated in the synthesis of sulfonyl chlorides. Research has described methods for synthesizing benzenesulfonyl and arylmethanesulfonyl chlorides through the chlorination of aryl or benzyl methoxymethyl sulfides. This synthesis process is significant for its efficiency and potential application in various chemical transformations (Kim, Ko, & Kim, 1992).

Optically Active Sulfoxides Synthesis

Another application lies in the synthesis of optically active sulfoxides. Menthyl 2-methoxynaphthalene-1-sulfinates, a derivative of this compound, have been used to prepare optically active alkyl and aryl 2-methoxynaphthyl sulfoxides. This has implications for the development of chiral molecules in pharmaceuticals and other industries (Bell & Mccaffery, 1994).

Photoalkylation Reactions

The compound has been employed in photoalkylation reactions. For instance, photoreactions of methoxy-substituted naphthalenes with diarylcyclopropanes have shown regioselective photoalkylation, which is crucial for developing photo-responsive materials and compounds in organic synthesis (Maeda, Matsuda, & Mizuno, 2009).

Mechanism of Action

Target of Action

The primary targets of 1-[(Benzenesulfonyl)sulfinyl]-2-methoxynaphthalene are likely to be proteins or enzymes that contain reactive N-H and O-H bonds . Sulfonyl fluorides, which are structurally similar to the compound , are known to act as electrophilic warheads, interacting with a variety of biological targets .

Mode of Action

The compound interacts with its targets through a process known as nucleophilic substitution . This involves the exchange of a leaving group (in this case, the sulfinyl group) with a nucleophile, which could be a protein or enzyme within the cell . This interaction can lead to changes in the structure and function of the target, potentially altering its activity.

Biochemical Pathways

Sulfones, a class of compounds to which it belongs, have been shown to participate in pd-catalysed suzuki–miyaura type reactions . These reactions are involved in catalytic C–C and C–X bond construction, which are fundamental processes in organic synthesis .

Pharmacokinetics

It’s worth noting that similar compounds, such as benzenesulfonyl chloride, are known to react with compounds containing reactive n-h and o-h bonds . This suggests that the compound may be metabolized through reactions with these types of bonds in the body.

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific targets it interacts with. Given its potential to act as an electrophile, it could lead to modifications of proteins or enzymes, potentially altering their function . This could have a range of downstream effects, depending on the roles of the modified targets within the cell.

Safety and Hazards

Sulfones can pose various safety hazards. For example, benzenesulfonyl chloride is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.

Future Directions

The field of sulfone chemistry is continually evolving, with new research focusing on expanding the versatility of sulfones in organic synthesis.